[(3S)-3-Amino-4-[(3-hexylphenyl)amino]-4-oxobutyl]phosphonic acid
[(3S)-3-Amino-4-[(3-hexylphenyl)amino]-4-oxobutyl]phosphonic acid
Brand Name:
Vulcanchem
CAS No.:
1246817-25-3
VCID:
VC21135717
InChI:
InChI=1S/C16H27N2O4P/c1-2-3-4-5-7-13-8-6-9-14(12-13)18-16(19)15(17)10-11-23(20,21)22/h6,8-9,12,15H,2-5,7,10-11,17H2,1H3,(H,18,19)(H2,20,21,22)/t15-/m0/s1
SMILES:
CCCCCCC1=CC(=CC=C1)NC(=O)C(CCP(=O)(O)O)N
Molecular Formula:
C16H27N2O4P
Molecular Weight:
342.37 g/mol
[(3S)-3-Amino-4-[(3-hexylphenyl)amino]-4-oxobutyl]phosphonic acid
CAS No.: 1246817-25-3
Cat. No.: VC21135717
Molecular Formula: C16H27N2O4P
Molecular Weight: 342.37 g/mol
* For research use only. Not for human or veterinary use.
![[(3S)-3-Amino-4-[(3-hexylphenyl)amino]-4-oxobutyl]phosphonic acid - 1246817-25-3](/images/no_structure.jpg)
Specification
| CAS No. | 1246817-25-3 |
|---|---|
| Molecular Formula | C16H27N2O4P |
| Molecular Weight | 342.37 g/mol |
| IUPAC Name | [(3S)-3-amino-4-(3-hexylanilino)-4-oxobutyl]phosphonic acid |
| Standard InChI | InChI=1S/C16H27N2O4P/c1-2-3-4-5-7-13-8-6-9-14(12-13)18-16(19)15(17)10-11-23(20,21)22/h6,8-9,12,15H,2-5,7,10-11,17H2,1H3,(H,18,19)(H2,20,21,22)/t15-/m0/s1 |
| Standard InChI Key | FWJRVGZWNDOOFH-HNNXBMFYSA-N |
| Isomeric SMILES | CCCCCCC1=CC(=CC=C1)NC(=O)[C@H](CCP(=O)(O)O)N |
| SMILES | CCCCCCC1=CC(=CC=C1)NC(=O)C(CCP(=O)(O)O)N |
| Canonical SMILES | CCCCCCC1=CC(=CC=C1)NC(=O)C(CCP(=O)(O)O)N |
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